2,5-dichloro-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C13H8Cl2N4O3S/c14-8-4-7(10(15)23-8)13(21)17-5-9-18-11(19-22-9)6-2-1-3-16-12(6)20/h1-4H,5H2,(H,16,20)(H,17,21)
• InChI Key: CAXCPCCXGBINTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=NOC(=N2)CNC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C13H8Cl2N4O3S
• Molecular Weight: 371.2 g/mol

Description

2,5-dichloro-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C13H8Cl2N4O3S and its molecular weight is 371.19. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

This compound is involved in the synthesis of novel derivatives with specific structural modifications aimed at enhancing their biological activities or chemical properties. For instance, researchers have developed a variety of compounds by integrating different substituents to investigate their antioxidant activities. These studies often include detailed characterization of the synthesized compounds using techniques such as X-ray diffraction analysis to determine their structures unambiguously (I. Tumosienė et al., 2019).

Biological Activity

Several studies focus on evaluating the biological activities of compounds structurally related to the mentioned chemical, including their antimicrobial and antitubercular potentials. These investigations aim to identify potent agents against various pathogens by conducting in vitro and in vivo assays to determine their efficacy and mode of action (Sailaja Rani Talupur et al., 2021), (M. Amini et al., 2008).

Mechanistic Studies

Research on compounds related to "2,5-dichloro-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide" also extends to understanding their action mechanisms. For instance, studies on derivatives with antibacterial activities against Xanthomonas oryzae provide insights into the molecular basis of their effects, offering potential pathways for developing new antimicrobial strategies (Xianpeng Song et al., 2017).

Chemical Properties

The exploration of the chemical properties of these compounds includes studies on their reactivity and the development of novel synthetic methodologies. This research can lead to the discovery of more efficient synthetic routes or the identification of new chemical transformations relevant to medicinal chemistry and drug design (H. Kimura et al., 1992).